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Compound of Interest

Compound Name: 4-Nitrobenzonitrile-d4

Cat. No.: B12322108 Get Quote

An In-depth Technical Guide to High-Purity 4-Nitrobenzonitrile-d4 for Researchers and Drug

Development Professionals

This guide provides comprehensive information on the commercial availability, technical

specifications, and applications of high-purity 4-Nitrobenzonitrile-d4. It is intended for

researchers, scientists, and drug development professionals who utilize stable isotope-labeled

compounds in their analytical workflows.

Introduction to 4-Nitrobenzonitrile-d4
4-Nitrobenzonitrile-d4 is the deuterated form of 4-Nitrobenzonitrile, where four hydrogen

atoms on the benzene ring have been replaced with deuterium. This isotopic substitution

makes it an ideal internal standard for quantitative analysis, particularly in mass spectrometry-

based techniques such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

and Gas Chromatography-Mass Spectrometry (GC-MS). Its primary application lies in

improving the accuracy and precision of analytical methods by correcting for variability in

sample preparation, injection volume, and matrix effects.[1][2]

Commercial Suppliers and Product Specifications
Several commercial suppliers offer high-purity 4-Nitrobenzonitrile-d4. The following tables

summarize the key quantitative data from prominent vendors to facilitate easy comparison.

Table 1: Supplier Information and Isotopic Purity
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Supplier Product Code CAS Number
Isotopic
Enrichment

CDN Isotopes D-5896 1219798-46-5 99 atom % D[1]

Clearsynth CS-C-00520 1219798-46-5 Not specified

LGC Standards CDN-D-5896-0.1G 1219798-46-5 99 atom % D[3]

Table 2: Chemical and Physical Properties

Property Value References

Molecular Formula C₇D₄N₂O₂ [2]

Molecular Weight 152.14 g/mol [2]

Unlabeled CAS Number 619-72-7 [1][4]

Appearance Pale yellow crystalline powder [5]

Storage Conditions

Room temperature or

refrigerator (2-8°C) for long

term storage

[1][2]

Table 3: Purity and Availability

Supplier Chemical Purity Available Quantities

CDN Isotopes Not specified 0.1 g, 0.25 g[1]

Clearsynth 99.79% (by HPLC) Contact for pricing[2]

LGC Standards min 98% Chemical Purity 0.1 g[3]

Experimental Protocol: Quantification of 4-
Nitrobenzonitrile in Human Plasma using 4-
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Nitrobenzonitrile-d4 as an Internal Standard by LC-
MS/MS
This protocol provides a general methodology for the quantification of 4-Nitrobenzonitrile in a

biological matrix, adapted from standard procedures for using deuterated internal standards.

Objective: To accurately quantify the concentration of 4-Nitrobenzonitrile in human plasma

samples.

Materials:

4-Nitrobenzonitrile (analyte)

4-Nitrobenzonitrile-d4 (internal standard)

Human plasma (matrix)

Acetonitrile (protein precipitation solvent)

Methanol (solvent for stock solutions)

Formic acid

Water (LC-MS grade)

Microcentrifuge tubes

Pipettes

Vortex mixer

Centrifuge

LC-MS/MS system with a C18 reversed-phase column

Procedure:

Preparation of Stock and Working Solutions:
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Prepare a 1 mg/mL stock solution of 4-Nitrobenzonitrile in methanol.

Prepare a 1 mg/mL stock solution of 4-Nitrobenzonitrile-d4 in methanol.

From the stock solutions, prepare a series of working solutions for calibration standards

and a working solution for the internal standard.

Sample Preparation (Protein Precipitation):

Thaw human plasma samples and internal standard working solutions at room

temperature.

To a 1.5 mL microcentrifuge tube, add 100 µL of the plasma sample.

Add 10 µL of the 4-Nitrobenzonitrile-d4 internal standard working solution.

Add 300 µL of cold acetonitrile to precipitate proteins.

Vortex the mixture for 1 minute.

Centrifuge at 13,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube for LC-MS/MS analysis.

LC-MS/MS Analysis:

Liquid Chromatography:

Column: C18 reversed-phase column (e.g., 50 x 2.1 mm, 3.5 µm).

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.

Flow Rate: 0.4 mL/min.

Injection Volume: 10 µL.

Mass Spectrometry:
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Ionization Mode: Electrospray Ionization (ESI), positive mode.

Scan Type: Selected Reaction Monitoring (SRM).

SRM Transitions: Monitor the specific precursor-to-product ion transitions for both 4-

Nitrobenzonitrile and 4-Nitrobenzonitrile-d4.

Data Analysis:

Integrate the peak areas for both the analyte and the internal standard.

Calculate the peak area ratio (analyte peak area / internal standard peak area).

Construct a calibration curve by plotting the peak area ratio against the concentration of

the calibration standards.

Determine the concentration of 4-Nitrobenzonitrile in the unknown samples by

interpolating their peak area ratios from the calibration curve.

Visualizations
The following diagrams illustrate the workflow and the underlying principles of using a

deuterated internal standard.
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Caption: Experimental workflow for quantitative analysis using a deuterated internal standard.
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Caption: Rationale for using a deuterated internal standard for accurate quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12322108#commercial-suppliers-of-high-purity-4-
nitrobenzonitrile-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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